Cas no 647016-66-8 (4-Isothiazolecarbonitrile, 3-chloro-5-(3-thienyl)-)

• Product Name: 4-Isothiazolecarbonitrile, 3-chloro-5-(3-thienyl)-
• CAS No: 647016-66-8
• MF: C₈H₃ClN₂S₂
• MW: 226.705817461014
• CID: 418466
• PubChem ID: 10933205
• Update Time: 2025-04-19

4-Isothiazolecarbonitrile, 3-chloro-5-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-chloro-5-(3-thienyl)-
• 3-chloro-5-thiophen-3-yl-1,2-thiazole-4-carbonitrile
• DTXSID80448865
• 647016-66-8

• Inchi： 1S/C8H3ClN2S2/c9-8-6(3-10)7(13-11-8)5-1-2-12-4-5/h1-2,4H
• InChI Key： ZBUCYAXTYARFGG-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C2=CSC=C2)SN=1

Computed Properties

• Exact Mass: 225.94279
• Monoisotopic Mass: 225.9426181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• PSA: 36.68